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Compound of Interest

Compound Name: Glycerine trioleate

Cat. No.: B8006616 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

glycerine trioleate, also known as glyceryl trioleate or triolein. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe and

compliant handling of this chemical waste.

Immediate Safety and Handling Precautions
While glycerine trioleate is generally not classified as a hazardous substance, it is crucial to

handle it with care to minimize risks.[1][2] It may cause mild skin or eye irritation upon direct

contact.[3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles and chemical-resistant gloves, when handling glycerine trioleate waste.

[5]

Spill Management: In case of a spill, absorb the liquid with an inert material such as

vermiculite, sand, or earth.[3] Once absorbed, place the material into a suitable, labeled

container for disposal. Be aware that rags or absorbent materials soaked with glycerine
trioleate may be prone to auto-oxidation and could spontaneously ignite if piled together;

they should be immersed in water or spread out to dry in a safe location.[4]

First Aid:

Eyes: If contact occurs, flush the eyes with plenty of water for at least 15 minutes.[3]
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Skin: Wash the affected area with soap and running water.[4]

Ingestion: Rinse the mouth with water and seek medical attention if symptoms occur.[5]

Inhalation: Move to an area with fresh air.[5]

Logistical Information: Storage and Segregation
Proper storage of glycerine trioleate waste is essential to maintain a safe laboratory

environment and ensure regulatory compliance.

Containers: Use chemically compatible, leak-proof containers with secure lids.[6][7] The

original container is often a suitable choice, provided it is in good condition.[8]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" (if applicable

based on contamination) and the full chemical name, "Glycerine Trioleate".[9]

Storage Location: Store waste in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation.[8][9]

Segregation: Store glycerine trioleate waste away from incompatible materials, particularly

strong oxidizing agents like nitrates or chlorine bleaches, to prevent potentially hazardous

reactions.[4][5]

Step-by-Step Disposal Procedures
The appropriate disposal route for glycerine trioleate depends on its purity and any potential

contamination.

Step 1: Waste Characterization

Assess Contamination: Determine if the glycerine trioleate waste has been contaminated

with other substances. Pure, uncontaminated glycerine trioleate is not typically considered

hazardous waste.[1][2] However, if it is mixed with hazardous materials (e.g., flammable

solvents, toxic metals, or corrosive substances), it must be treated as hazardous waste.[6]

Consult Safety Data Sheet (SDS): Review the SDS for glycerine trioleate and any

contaminants to understand the specific hazards.[6]
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Step 2: Selecting the Disposal Pathway

Uncontaminated Glycerine Trioleate:

Recycling/Reuse: If the material is unused or uncontaminated, consider recycling or

reclamation options.[4] Consult the manufacturer for potential recycling programs.[4]

Non-Hazardous Waste Stream: If recycling is not feasible, and local regulations permit,

uncontaminated glycerine trioleate may be disposed of as non-hazardous industrial

waste. Always confirm this with your institution's Environmental Health and Safety (EH&S)

office and local waste management authority.[4][10]

Contaminated Glycerine Trioleate:

Hazardous Waste: If the glycerine trioleate is mixed with hazardous chemicals, it must

be disposed of as hazardous waste.

Containerization: Ensure the waste is in a properly labeled and sealed container as

described in the storage section.

Professional Disposal: Arrange for pickup by your institution's EH&S department or a

licensed chemical waste disposal contractor.[9] Do not discharge to sewer systems or

dispose of in regular trash.[10][11]

Step 3: Documentation and Record-Keeping

Maintain accurate records of the waste generated, including its composition and volume.

This documentation is often required for regulatory compliance.[7]

Quantitative Data Summary
The following table summarizes key data for glycerine trioleate.
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Property Value Source(s)

Chemical Formula C57H104O6 [1]

CAS Number 122-32-7 [1]

Physical State Liquid [1][3]

Appearance
Clear, colorless to yellowish

liquid
[1][3]

Odor Odorless [1]

Boiling Point
235 - 240 °C (455 - 464 °F) @

18 mmHg
[1]

Specific Gravity 0.913 g/cm³ [1]

Chemical Stability Stable under normal conditions [3][5]

Hazard Classification

Not classified as hazardous by

OSHA (29 CFR 1910.1200) or

GHS

[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

glycerine trioleate waste.
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Glycerine Trioleate Disposal Workflow
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Caption: Decision workflow for glycerine trioleate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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